Cas no 1804090-98-9 (7-Chloromethyl-6-fluoro-1H-benzimidazole)

• Product Name: 7-Chloromethyl-6-fluoro-1H-benzimidazole
• CAS No: 1804090-98-9
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• CID: 4825573
• Update Time: 2025-05-20

7-Chloromethyl-6-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloromethyl-6-fluoro-1H-benzimidazole

• Inchi： 1S/C8H6ClFN2/c9-3-5-6(10)1-2-7-8(5)12-4-11-7/h1-2,4H,3H2,(H,11,12)
• InChI Key： FZWJTFMPOKEBEW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC2=C1N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Additional information on 7-Chloromethyl-6-fluoro-1H-benzimidazole

Introduction to 7-Chloromethyl-6-fluoro-1H-benzimidazole (CAS No. 1804090-98-9)

7-Chloromethyl-6-fluoro-1H-benzimidazole (CAS No. 1804090-98-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique substitution pattern of 7-Chloromethyl-6-fluoro-1H-benzimidazole, featuring a chloromethyl group at the 7-position and a fluorine atom at the 6-position, imparts distinct chemical and biological characteristics that make it a valuable candidate for various applications.

The molecular structure of 7-Chloromethyl-6-fluoro-1H-benzimidazole consists of a benzimidazole core with specific functional groups that enhance its reactivity and bioavailability. The chloromethyl group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a versatile building block in organic synthesis. The fluorine atom at the 6-position introduces additional electronic effects that can influence the compound's binding affinity to biological targets.

Recent studies have explored the potential of 7-Chloromethyl-6-fluoro-1H-benzimidazole in drug discovery and development. One notable application is its use as an intermediate in the synthesis of novel antifungal agents. Fungal infections remain a significant health challenge, particularly in immunocompromised patients, and there is a continuous need for new and effective antifungal drugs. Research has shown that compounds derived from 7-Chloromethyl-6-fluoro-1H-benzimidazole exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, 7-Chloromethyl-6-fluoro-1H-benzimidazole has also been investigated for its potential as an anticancer agent. Benzimidazoles have been shown to possess cytotoxic effects against various cancer cell lines, and the specific substitution pattern of 7-Chloromethyl-6-fluoro-1H-benzimidazole may enhance its ability to target cancer cells selectively. Preclinical studies have demonstrated that derivatives of this compound can inhibit cell proliferation and induce apoptosis in human cancer cell lines, suggesting its potential as a lead compound for further development.

The synthetic route to 7-Chloromethyl-6-fluoro-1H-benzimidazole involves several well-established chemical transformations. The process typically starts with the preparation of a suitable benzimidazole precursor, followed by selective functionalization at the desired positions. The introduction of the chloromethyl group often involves nucleophilic substitution reactions, while the fluorination step can be achieved through electrophilic fluorination or other specialized methods. The overall synthesis is designed to be scalable and cost-effective, making it suitable for large-scale production if needed.

The physicochemical properties of 7-Chloromethyl-6-fluoro-1H-benzimidazole, such as solubility, stability, and partition coefficient (logP), are crucial for its application in drug development. These properties can be optimized through careful selection of synthetic conditions and post-synthesis modifications. For instance, improving solubility can enhance bioavailability and therapeutic efficacy, while maintaining stability ensures that the compound remains active under physiological conditions.

To further evaluate the potential of 7-Chloromethyl-6-fluoro-1H-benzimidazole, ongoing research focuses on its pharmacokinetic and pharmacodynamic profiles. Preclinical studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME) properties, and toxicity profiles. These data are essential for assessing the safety and efficacy of the compound before advancing it to clinical trials.

In conclusion, 7-Chloromethyl-6-fluoro-1H-benzimidazole (CAS No. 1804090-98-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for developing new drugs to combat fungal infections and cancer. Continued research into this compound will likely uncover additional therapeutic potentials and contribute to advancements in drug discovery.